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Compound of Interest

Compound Name: Dihydrobisdechlorogeodin

Cat. No.: B1250284 Get Quote

For Immediate Release

[City, State] – [Date] – An in-depth analysis of the chemical architecture of

Dihydrobisdechlorogeodin confirms its classification as a spiro compound. This technical

guide, intended for researchers, scientists, and professionals in drug development, elucidates

the structural characteristics, biosynthetic pathway, and relevant experimental data pertaining

to this fungal metabolite.

Defining a Spiro Compound
In the realm of organic chemistry, a spiro compound is characterized by a unique structural

feature: two rings connected by a single, common atom known as the spiro atom. This

arrangement distinguishes them from fused or bridged ring systems, where two or more atoms

are shared between rings. The rigid, three-dimensional structure imparted by the spirocyclic

core often leads to unique chemical and biological properties, making these compounds

compelling targets in drug discovery.

Dihydrobisdechlorogeodin: A Confirmed Spiro
Compound
Dihydrobisdechlorogeodin is a natural product derived from its precursor, Bisdechlorogeodin.

The systematic IUPAC name for Bisdechlorogeodin is methyl 4-hydroxy-5'-methoxy-6-methyl-
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3,3'-dioxospiro[1-benzofuran-2,6'-cyclohexa-1,4-diene]-1'-carboxylate, a name that explicitly

denotes its spirocyclic nature. Dihydrobisdechlorogeodin, as a dihydro derivative, retains this

fundamental spirocyclic framework. The core structure consists of a benzofuran ring system

and a cyclohexadiene ring system joined by a single spiro atom.

While the precise location of the hydrogenation in Dihydrobisdechlorogeodin that

distinguishes it from Bisdechlorogeodin requires definitive structural elucidation, its

classification as a spiro compound is unequivocal based on its relationship to

Bisdechlorogeodin.

Physicochemical Properties
A summary of the key quantitative data for the related compounds is presented below for

comparative analysis.

Compound/Enzyme Property Value Source

Bisdechlorogeodin Molecular Weight 330.29 g/mol [1][2]

Molecular Formula C₁₇H₁₄O₇ [1][2]

Dihydrogeodin Molecular Weight 401.2 g/mol [3]

Molecular Formula C₁₇H₁₄Cl₂O₇ [3]

Sulochrin Oxidase Molecular Weight ~230 kDa (Dimer) [4]

Optimal pH 6.0 [4]

Isoelectric Point (pI) 4.0 [4]

Biosynthetic Pathway
Dihydrobisdechlorogeodin is biosynthetically derived from the non-spirocyclic precursor

sulochrin. The key transformation into the spirocyclic scaffold of the parent compound,

Bisdechlorogeodin, is catalyzed by the copper-containing enzyme, sulochrin oxidase. This

enzyme facilitates a regio- and stereospecific phenol oxidative coupling reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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